Cas no 444-09-7 (L-Rhamnulose 1-phosphate)
L-Rhamnulose 1-phosphate structure
Product Name:L-Rhamnulose 1-phosphate
CAS No:444-09-7
MF:C6H13O8P
MW:244.136383771896
CID:2677729
PubChem ID:6451998
Update Time:2024-03-01
L-Rhamnulose 1-phosphate Chemical and Physical Properties
Names and Identifiers
-
- [(3R,4S,5S)-3,4,5-trihydroxy-2-oxohexyl] dihydrogen phosphate
- Rhamnulose 1-phosphate
- L-Rhamnulose 1-phosphate
- 6-deoxy-1-O-phosphono-L-fructose
- 6-deoxy-L-fructose 1-(dihydrogen phosphate)
- C01131
- L-Fructose, 6-deoxy-, 1-(dihydrogen phosphate)
- Q27102708
- 444-09-7
- DTXSID40196153
- CHEBI:17892
-
- Inchi: 1S/C6H13O8P/c1-3(7)5(9)6(10)4(8)2-14-15(11,12)13/h3,5-7,9-10H,2H2,1H3,(H2,11,12,13)/t3-,5-,6-/m0/s1
- InChI Key: KNYGWWDTPGSEPD-FUTKDDECSA-N
- SMILES: P(=O)(O)(O)OCC([C@@H]([C@H]([C@H](C)O)O)O)=O
Computed Properties
- Exact Mass: 244.03480437g/mol
- Monoisotopic Mass: 244.03480437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145
- XLogP3: -3.3
L-Rhamnulose 1-phosphate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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